2-[(4-bromobenzyl)thio]-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[(4-bromophenyl)methylsulfanyl]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C16H16BrNO2S/c1-20-15-5-3-2-4-14(15)18-16(19)11-21-10-12-6-8-13(17)9-7-12/h2-9H,10-11H2,1H3,(H,18,19)
• InChI Key: RVGQEKIWZOBUGY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CSCC2=CC=C(C=C2)Br
• Molecular Formula: C16H16BrNO2S
• Molecular Weight: 366.3 g/mol

Description

The compound “2-[(4-bromobenzyl)thio]-N-(2-methoxyphenyl)acetamide” is a derivative of N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide. It is a part of a class of compounds that have been synthesized and studied for their pharmacological activities.

Synthesis Analysis

The synthesis of similar compounds involves a series of steps starting from amines, 2-chloroacetyl chloride, hydrazinecarbothioamide, and carbon disulfide. The molecular structures of the synthesized derivatives were confirmed by their physicochemical properties and spectroanalytical data.

Molecular Structure Analysis

The molecular structure of this compound is confirmed by physicochemical properties and spectroanalytical data such as NMR, IR, and elemental analysis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include the reaction of amines with 2-chloroacetyl chloride, followed by reactions with hydrazinecarbothioamide and carbon disulfide.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are confirmed by their physicochemical properties and spectroanalytical data.

Future Directions

The future directions for this compound could involve further studies on its pharmacological activities, including its antimicrobial and anticancer activities. The potential of these compounds to be used as lead compounds for rational drug designing is also a significant future direction.